Cas no 2227908-94-1 ((2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol
• CAS No: 2227908-94-1
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5938929
• PubChem ID: 165780620
• Update Time: 2025-06-08

(2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol
• 2227908-94-1
• EN300-1730750

• Inchi： 1S/C9H14N2O3/c1-13-8-4-11-9(14-2)3-6(8)7(10)5-12/h3-4,7,12H,5,10H2,1-2H3/t7-/m1/s1
• InChI Key： SAAFCJLLZJFDCH-SSDOTTSWSA-N
• SMILES： O(C)C1=CN=C(C=C1[C@@H](CO)N)OC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.6Ų

Additional information on (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol (CAS No. 2227908-94-1)

(2S-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2227908-94-1, this compound represents a unique structural motif that combines an amino alcohol moiety with a dimethoxypyridine substituent. The stereochemical configuration at the chiral center, specifically the (2S) configuration, is crucial for its biological activity and has been the focus of extensive studies.

The dimethoxypyridine moiety in this compound is particularly noteworthy due to its role as a bioisostere for other heterocyclic systems. This structural feature has been explored in various drug discovery programs, where it contributes to the compound's solubility, metabolic stability, and interaction with biological targets. Recent advancements in medicinal chemistry have highlighted the importance of such functional groups in designing molecules with enhanced pharmacological properties.

In the realm of drug design, the combination of an amino alcohol and a dimethoxypyridine group offers a versatile platform for developing novel therapeutic agents. The amino alcohol part can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules such as proteins and enzymes. Meanwhile, the dimethoxypyridine ring can engage in π-stacking interactions or act as a ligand for metal ions, which are often critical for enzyme function.

Recent studies have demonstrated the potential of (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol as a lead compound in the development of inhibitors for various therapeutic targets. For instance, its structural framework has been investigated for its ability to modulate enzymes involved in metabolic pathways relevant to inflammation and cancer. The stereochemical purity of the (2S) configuration ensures that the compound exhibits specific interactions with its intended biological targets, minimizing off-target effects.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. Key steps include stereoselective functionalization of the chiral center and selective introduction of the dimethoxypyridine group. These synthetic strategies have been refined over recent years, leveraging advances in catalytic methods and protecting group chemistry to achieve high yields and enantiomeric purity.

The pharmacokinetic profile of (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol is another critical aspect that has been thoroughly evaluated. Studies indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, preliminary toxicology studies have shown that it possesses an acceptable safety profile, making it a promising candidate for further clinical development.

In conclusion, (2S)-2-amino-2-(2,5-dimethoxypyridin-4-yl)ethan-1-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The integration of stereochemistry with functional groups like dimethoxypyridine offers a robust framework for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.